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Compound Name: Myristelaidyl methane sulfonate
Cat. No.: B15548791
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Myristelaidyl methane sulfonate, also known by its alias Elaidylmethanesulfate, is an ester
product with the IUPAC name (9E)-9-Tetradecen-1-ol, 1-methanesulfonate.[1] While
commercially available for research purposes, a comprehensive review of publicly accessible
scientific literature reveals a significant lack of in-depth technical data regarding its synthesis,
mechanism of action, biological activity, and potential therapeutic applications. This document
summarizes the available chemical and physical properties and proposes a conceptual
framework for future research to elucidate its potential role in drug development.

Chemical and Physical Properties

Currently, the available information on Myristelaidyl methane sulfonate is limited to its basic
chemical identifiers and properties, primarily sourced from chemical supplier databases.
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Property Value Source
CAS Number 1353865-70-9 [1][2]

Molecular Formula C15H3003S [11[2][3]
Molecular Weight 290.46 g/mol [1112][3]

(9E)-9-Tetradecen-1-ol, 1-
IUPAC Name [1]
methanesulfonate

Alias Elaidylmethanesulfate [1][2][3]
Physical Form Neat [3]
Purity >99% [1]
Storage Conditions Freezer [1]

Note: The compound is explicitly marked for "research use only" and has not been fully
validated for medical applications.[2]

Synthesis

Detailed, peer-reviewed experimental protocols for the synthesis of Myristelaidyl methane
sulfonate are not currently available in the public domain. However, based on its chemical

structure as a methanesulfonate ester of an unsaturated fatty alcohol, a potential synthetic

route can be hypothesized.

Hypothetical Synthesis Protocol

A plausible method for the synthesis of Myristelaidyl methane sulfonate would involve the
reaction of myristelaidyl alcohol ((9E)-9-tetradecen-1-ol) with methanesulfonyl chloride in the
presence of a non-nucleophilic base, such as triethylamine, in an aprotic solvent like
dichloromethane.

Reaction Scheme:

(9E)-9-Tetradecen-1-ol + CH3SO2Cl + (Cz2Hs)sN — (9E)-9-Tetradecen-1-ol, 1-methanesulfonate
+ (C2H5s)3N-HCI
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Proposed Experimental Steps:

Dissolve myristelaidyl alcohol in anhydrous dichloromethane under an inert atmosphere
(e.g., nitrogen or argon).

e Cool the solution to 0°C in an ice bath.
e Add triethylamine to the solution.
o Slowly add methanesulfonyl chloride dropwise to the stirred solution.

 Allow the reaction to warm to room temperature and stir for a specified period (e.g., 2-4
hours), monitoring the reaction progress by thin-layer chromatography.

e Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

o Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.
* Remove the solvent under reduced pressure.
 Purify the crude product using column chromatography on silica gel.

o Characterize the final product using technigues such as *H NMR, 13C NMR, and mass
spectrometry to confirm its identity and purity.

Biological Activity and Mechanism of Action

There is no published research detailing the biological activity or mechanism of action of
Myristelaidyl methane sulfonate. The presence of a long unsaturated alkyl chain and a
sulfonate ester group suggests potential for interaction with biological membranes or enzymatic
targets, but this remains speculative.

Proposed Research Workflow

To characterize this compound and assess its potential for drug development, a structured
research workflow is necessary. The following diagram outlines a logical progression of
experiments.
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Caption: A conceptual workflow for the systematic evaluation of Myristelaidyl methane
sulfonate.

Conclusion

Myristelaidyl methane sulfonate is a commercially available chemical for research use, yet it
remains an uncharacterized compound in the scientific literature. The information provided here
summarizes the extent of current public knowledge and outlines a strategic path for future
investigation. For researchers and drug development professionals, this compound represents
a novel chemical entity with unexplored potential. The immediate next steps should focus on in
vitro screening to identify any biological activity, which would then warrant further investigation
into its mechanism of action and potential therapeutic applications. Without such foundational
research, its role in drug development remains entirely speculative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15548791?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biosynsis.com/myristelaidyl-methane-sulfonate-item-9940.html
https://file.medchemexpress.eu/batch_PDF/HY-166148/Myristelaidyl-methane-sulfonate-DataSheet-MedChemExpress.pdf
https://www.stratech.co.uk/products/44-1402-LAO/
https://www.benchchem.com/product/b15548791/docs#myristelaidyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548791/docs#myristelaidyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548791/docs#myristelaidyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548791/docs#myristelaidyl-methane-sulfonate-a-technical-overview
https://www.benchchem.com/product/b15548791?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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